2-Furancarboxaldehyde, 5-(4-chlorophenoxy)-

• CAS No.: 62427-27-4
• Molecular Formula: C11H7ClO3
• Molecular Weight: 222.62 g/mol
• IUPAC Name: 5-(4-chlorophenoxy)furan-2-carbaldehyde
• InChI: InChI=1S/C11H7ClO3/c12-8-1-3-9(4-2-8)14-11-6-5-10(7-13)15-11/h1-7H
• InChI Key: BYJYRJCRXPSHNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=CC=C(O2)C=O)Cl

Description

2-Furancarboxaldehyde, 5-(4-chlorophenoxy)- is a useful research compound. Its molecular formula is C11H7ClO3 and its molecular weight is 222.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chlorophenol (4.4 g, 33.6 mmol) in dimethylsulfoxide (30 mL) was added sodium hydride (1.34 g, 33.6 mmol, 60% in oil), and the solution was stirred at room temperature for 10 minutes. 5-Nitrofuran-2-carbaldehyde (4.0 g, 28 mmol) was added to this reaction solution, and the solution was stirred at room temperature for 5 minutes. Water and ethyl acetate were added to the reaction solution, which was then partitioned, and the organic layer was washed with water 6 times. The solvent was evaporated in vacuo, the residue was purified by silica gel column chromatography (hexane, then hexane:ethyl acetate=10:1, then 4:1), and the title compound (3.3 g, 14.9 mmol, 53.0%) was obtained as a yellow oil.